3-Methoxy-5-methylbenzoic acid
Overview
Description
3-Methoxy-5-methylbenzoic acid (also known as 3-methoxy-5-methyl-benzoic acid, or 3-MMB) is an organic compound with a wide range of applications in different areas of science. It is a naturally occurring aromatic carboxylic acid found in many plants, including the bark of Magnolia grandiflora. 3-MMB has been used in the synthesis of various compounds and has been studied for its potential pharmacological and therapeutic activities.
Scientific Research Applications
Condensation Reactions
3-Methoxy-5-methylbenzoic acid exhibits unique behavior in condensation reactions. When it undergoes condensation with aqueous formaldehyde and hydrochloric acid, the products formed vary depending on the heating period. Short heating yields various phthalides, whereas longer heating results in chloromethylated phthalides. This property highlights its potential in synthesizing diverse organic compounds (Charlesworth & Levene, 1963).
Decarboxylation Studies
Studies on 5-methoxy analogs of benzoic acid, including this compound, show stability against decarboxylation under certain conditions. This stability is significant in the context of chemical reactions where controlled decarboxylation is desired (Jackson & Bowlus, 1980).
Microbial Metabolism
Research on Pseudomonas putida has shown that certain strains can oxidize this compound. This bacterial oxidation results in the production of methanol, indicating potential applications in bioremediation and biochemical conversions (Donnelly & Dagley, 1980).
Antifungal Properties
Phthalide derivatives, includingcompounds structurally related to this compound, have demonstrated significant antifungal activities against plant pathogens. These compounds, derived from plant endoph
ytic fungi, showcase the potential of this compound derivatives in developing antifungal agents for agricultural applications (Yang et al., 2011).
Bromination Studies
The bromination of derivatives of this compound has been explored, shedding light on the chemical behavior of these compounds under bromination conditions. This research aids in understanding the reactivity and potential modification of such compounds in chemical synthesis (Cannon et al., 1971).
Computational Chemistry
The stability and reactivity of cyclopolic acid compounds, which include derivatives of this compound, have been studied using semi-empirical methods. This research is crucial for predicting the behavior of these compounds in various chemical environments, which is essential for their practical applications in material science or pharmaceuticals (Arsyad et al., 2021).
Applications in Vibrational Spectroscopy
Vanillic acid, structurally related to this compound, has been studied using vibrational and surface-enhanced Raman spectroscopy. This research provides insights into the analytical applications of these compounds in detecting and quantifying organic substances at low concentrations, which can be crucial in various fields including environmental monitoring and food safety (Clavijo et al., 2008).
Safety and Hazards
Mechanism of Action
Properties
IUPAC Name |
3-methoxy-5-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALUKWQVSCATDLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80306370 |
Source
|
| Record name | 3-Methoxy-5-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80306370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
62089-34-3 |
Source
|
| Record name | 3-Methoxy-5-methylbenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=62089-34-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxy-5-methylbenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062089343 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 62089-34-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=175905 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Methoxy-5-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80306370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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